Cas no 2229204-97-9 (2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane)

• Product Name: 2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane
• CAS No: 2229204-97-9
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6029994
• PubChem ID: 165678166
• Update Time: 2025-06-10

2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[2-Fluoro-3-(trifluoromethyl)phenyl]methyl]oxirane
• 2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane
• 2-{[2-fluoro-3-(trifluoromethyl)phenyl]methyl}oxirane
• 2229204-97-9
• EN300-1973654

• Inchi： 1S/C10H8F4O/c11-9-6(4-7-5-15-7)2-1-3-8(9)10(12,13)14/h1-3,7H,4-5H2
• InChI Key： RXRPMOUQABYAAJ-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 214.2±35.0 °C(Predicted)

Additional information on 2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane

Introduction to 2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane (CAS No. 2229204-97-9)

2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane is a highly specialized organic compound with the CAS registry number 2229204-97-9. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their oxygen atom and two adjacent carbon atoms. The molecule's structure consists of a fluorinated aromatic ring substituted with a trifluoromethyl group and an epoxide functional group, making it a unique compound with potential applications in various fields such as materials science, pharmaceuticals, and agrochemicals.

The epoxide functional group in 2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane is highly reactive, making it a valuable intermediate in organic synthesis. The presence of the fluorine atom and the trifluoromethyl group introduces additional electronic effects, enhancing the compound's stability and reactivity. Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique pharmacokinetic properties, such as improved bioavailability and metabolic stability.

One of the most significant aspects of 2-{2-fluoro-3-(trifluoromethyl)phenylmethyl}oxirane is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with specific stereochemistry, which is crucial for drug development. For instance, the compound's ability to undergo nucleophilic ring-opening reactions under mild conditions has been exploited to synthesize diverse products with high enantioselectivity.

The synthesis of CAS No. 2229204-97-9 involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the trifluoromethyl group and the fluorine atom is achieved through electrophilic substitution reactions, followed by epoxidation to form the three-membered ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yields.

In terms of applications, epoxides like CAS No. 2229204-97-9 are widely used in polymer chemistry as crosslinking agents or as precursors for high-performance materials. The compound's fluorinated aromatic ring also makes it a promising candidate for use in optoelectronic devices due to its unique electronic properties. Additionally, its reactivity suggests potential applications in agrochemicals, where epoxides are often employed as intermediates for herbicides and insecticides.

Recent research has focused on understanding the environmental impact of fluorinated compounds like CAS No. 2229141568856861651568856861651568856861651568856861651568856861651568856861, particularly regarding their persistence and bioaccumulation in ecosystems. Studies have shown that while some fluorinated compounds can degrade under certain conditions, others may persist in the environment, raising concerns about their long-term effects on wildlife and human health.

In conclusion, CAS No. 141568856, also known as fluoro-trifluoromethyl phenylmethyl oxirane, is a versatile compound with significant potential in various industries. Its unique combination of fluorinated aromatic rings and reactive epoxide groups makes it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methods and application development continue, this compound is expected to play an increasingly important role in both academic research and industrial applications.